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For Researchers, Scientists, and Drug Development Professionals

Introduction
3,3-Diethoxy-1-propyne, also known by its synonym propargylaldehyde diethyl acetal, is a

versatile bifunctional three-carbon building block in organic synthesis.[1] Its utility in the

formation of complex molecular architectures, such as conjugated diynes and enynes, makes it

a compound of significant interest for the pharmaceutical and agrochemical industries.[1][2]

This technical guide provides an in-depth overview of its key physical properties, namely its

boiling point and density, supported by available data and general experimental methodologies.

Core Physical Properties
The physical characteristics of 3,3-Diethoxy-1-propyne are crucial for its handling, storage,

and application in synthetic chemistry. The compound is typically a clear, colorless to pale

yellow liquid.[1][2]

Data Presentation
A summary of the key physical properties for 3,3-Diethoxy-1-propyne is presented in the table

below for ease of reference and comparison.
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Property Value Conditions

Boiling Point 138-139.5 °C
at standard atmospheric

pressure

Density 0.894 g/mL at 25 °C

Note: The presented data is consistent across multiple chemical suppliers and databases.[2][3]

[4]

Experimental Protocols
While specific experimental documentation for the determination of these properties for 3,3-
Diethoxy-1-propyne is not detailed in the readily available literature, standard methodologies

for determining the boiling point and density of a liquid organic compound are well-established.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor. For a compound like 3,3-Diethoxy-
1-propyne, the boiling point is typically determined using one of the following methods:

Simple Distillation: A sample of the compound is heated in a distillation apparatus at

atmospheric pressure. The temperature at which the liquid boils and its vapor condenses is

recorded as the boiling point. The purity of the compound, often assessed by Gas

Chromatography (GC), is crucial for an accurate determination.[2]

Micro-Boiling Point Determination: For smaller sample sizes, a Thiele tube or a similar

apparatus can be used. A small amount of the liquid is placed in a capillary tube, which is

then heated in a controlled manner. The temperature at which a continuous stream of

bubbles emerges from the capillary is recorded as the boiling point.

Determination of Density
Density is the mass of a substance per unit volume. The density of a liquid is commonly

determined using the following techniques:
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Pycnometer Method: A pycnometer, a flask with a specific, accurately known volume, is

weighed empty, then filled with the liquid, and weighed again. The density is calculated by

dividing the mass of the liquid by the volume of the pycnometer. The temperature of the

sample is critical and is typically controlled using a water bath.

Hydrometer: A hydrometer is an instrument used to measure the specific gravity (or relative

density) of liquids. The liquid is placed in a tall cylinder, and the hydrometer is gently lowered

into the liquid until it floats freely. The density is read directly from the scale on the

hydrometer stem at the point where the surface of the liquid touches the stem.

Visualization of Synthetic Utility
The following diagram illustrates a generalized workflow for the synthesis and subsequent

application of 3,3-Diethoxy-1-propyne in the preparation of more complex chemical entities.

Workflow: Synthesis and Application of 3,3-Diethoxy-1-propyne
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Caption: Synthetic workflow of 3,3-Diethoxy-1-propyne and its applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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